Offado

• CAS RN: 143705-67-3
• Molecular Formula: C23H43NO2
• Molecular Weight: 365.6 g/mol
• IUPAC Name: 1-[(4aS,5S,6S,8aS)-6-hydroxy-5,8a-dimethyl-1,3,4,4a,5,6,7,8-octahydroisoquinolin-2-yl]dodecan-1-one
• InChI: InChI=1S/C23H43NO2/c1-4-5-6-7-8-9-10-11-12-13-22(26)24-17-15-20-19(2)21(25)14-16-23(20,3)18-24/h19-21,25H,4-18H2,1-3H3/t19-,20-,21-,23+/m0/s1
• InChI Key: HAAFPJPFMNRFMB-VVSUKSJXSA-N
• Isomeric SMILES: CCCCCCCCCCCC(=O)N1CC[C@H]2[C@@H]([C@H](CC[C@@]2(C1)C)O)C
• SMILES: CCCCCCCCCCCC(=O)N1CCC2C(C(CCC2(C1)C)O)C
• synonyms: N-(1-oxododecyl)-4,10-dimethyl-8-azadecal-3-ol; N-(1-oxododecyl)-4alpha,10-dimethyl-8-aza-trans-decal-3beta-ol; OFFADO

Description

Offado is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. This compound has shown promise in various areas of research, including neuroscience, pharmacology, and biochemistry.

Mechanism of Action

Offado acts as a competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor. The NMDA receptor is a type of glutamate receptor that is involved in synaptic plasticity and memory formation. This compound binds to the receptor and prevents the binding of glutamate, which inhibits the receptor's function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to decrease the excitability of neurons and reduce the severity of seizures. This compound has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

Offado has several advantages for lab experiments. It is a potent and selective antagonist of the NMDA receptor, which makes it a valuable tool for studying the role of the receptor in various biological processes. This compound is also relatively easy to synthesize, which makes it readily available for research. However, this compound has limitations, including its potential toxicity and limited solubility in non-polar solvents.

Future Directions

There are several future directions for research on Offado. One area of research is to investigate the potential therapeutic applications of this compound in neurological disorders such as epilepsy and Alzheimer's disease. Another area of research is to study the effects of this compound on other glutamate receptors and ion channels. Additionally, researchers may explore the use of this compound as a tool for studying the mechanisms of synaptic plasticity and memory formation.
Conclusion:
This compound is a synthetic compound that has shown promise in various areas of scientific research. Its ability to act as a competitive antagonist of the NMDA receptor makes it a valuable tool for studying the role of the receptor in various biological processes. Further research is needed to fully understand the potential applications of this compound in neurological disorders and other areas of research.

Synthesis Methods

Offado is synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis process is complex and requires specialized equipment and expertise. The final product is a white crystalline powder that is soluble in water and other polar solvents.

Scientific Research Applications

Offado has shown potential in various areas of research, including neuroscience, pharmacology, and biochemistry. In neuroscience research, this compound has been used to study the mechanisms of synaptic transmission and plasticity. In pharmacology research, this compound has been used to investigate the effects of drugs on the central nervous system. In biochemistry research, this compound has been used to study protein-protein interactions and enzyme kinetics.